Cas no 1116037-10-5 (N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1116037-10-5
• MF: C₂₄H₂₆FN₅O₃S
• MW: 483.558347225189
• CID: 6005681
• PubChem ID: 49663250
• Update Time: 2025-07-17

N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide
• N-(3,4-dimethoxyphenyl)-2-[4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl]sulfanylacetamide
• VU0623461-1
• N-(3,4-dimethoxyphenyl)-2-((4-(4-(4-fluorophenyl)piperazin-1-yl)pyrimidin-2-yl)thio)acetamide
• AKOS005054400
• N-(3,4-dimethoxyphenyl)-2-({4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)acetamide
• 1-[4-(benzoylamino)phenyl]-N-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1116037-10-5
• F3406-5606

• Inchi： 1S/C24H26FN5O3S/c1-32-20-8-5-18(15-21(20)33-2)27-23(31)16-34-24-26-10-9-22(28-24)30-13-11-29(12-14-30)19-6-3-17(25)4-7-19/h3-10,15H,11-14,16H2,1-2H3,(H,27,31)
• InChI Key： WHXGMBSWURPEJC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NC=CC(N2CCN(C3=CC=C(F)C=C3)CC2)=N1

Computed Properties

• Exact Mass: 483.174
• Monoisotopic Mass: 483.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 4

Additional information on N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide

Introduction to N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide

is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1116037-10-5, represents a convergence of multiple cutting-edge chemical and biological principles. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a promising candidate for various therapeutic applications.

The central core of this molecule is the pyrimidine scaffold, which is a well-known pharmacophore in medicinal chemistry. Pyrimidines are heterocyclic aromatic compounds that are integral to many biologically active molecules, including nucleoside analogs used in antiviral and anticancer therapies. In N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide, the pyrimidine ring is linked to a piperazine moiety, further enhancing its potential biological activity.

The presence of the 3,4-dimethoxyphenyl group contributes to the compound's lipophilicity and may influence its interaction with biological targets. This group is commonly found in many pharmacologically active compounds due to its ability to modulate receptor binding and metabolic stability. The dimethoxy substitution pattern on the aromatic ring is particularly interesting as it can affect both the electronic properties and the solubility of the molecule.

The sulfanyl (S-) group in the molecule's structure is another key feature that warrants detailed examination. Sulfanyl groups are known for their ability to participate in hydrogen bonding and can serve as anchors for protein interactions. In this context, the sulfanyl group bridges the pyrimidine and piperazine moieties, potentially creating a stable framework that enhances the compound's binding affinity to biological targets.

The 4-fluorophenyl substituent on the piperazine ring adds another layer of complexity to the molecule. Fluoro substitution is a common strategy in drug design due to its ability to improve metabolic stability, lipophilicity, and binding affinity. The fluorine atom can also induce conformational changes in the molecule, which may be critical for its biological activity.

In recent years, there has been growing interest in developing small molecules that modulate neurotransmitter systems. The piperazine moiety in N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide suggests potential activity in this area. Piperazines are known to interact with various neurotransmitter receptors, including serotonin receptors (5-HT receptors), dopamine receptors (D₂, D₃, etc.), and histamine receptors (H₁, H₂). These interactions have been exploited in the development of drugs for treating conditions such as depression, schizophrenia, and allergies.

The combination of these structural features makes N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide a compelling candidate for further investigation. Its unique architecture suggests potential applications not only as a therapeutic agent but also as a tool compound for studying receptor mechanisms and developing novel drug candidates.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully planned to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and accuracy than ever before.

In terms of biological activity, preliminary studies have suggested that N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)acetamide may exhibit properties relevant to several therapeutic areas. For instance, its interaction with serotonin receptors could make it useful in treating neurological disorders characterized by imbalances in serotonin levels. Additionally, its ability to modulate other neurotransmitter systems suggests potential applications in psychiatry and neurology.

The sulfanyl group's role as an anchor for protein interactions also opens up possibilities for developing compounds that target specific enzymes or receptors involved in disease pathways. By designing molecules that selectively bind to these targets, researchers can develop drugs with improved efficacy and reduced side effects.

The fluorine atom's influence on metabolic stability is another important consideration in drug development. Compounds with fluorine substituents often exhibit longer half-lives and better bioavailability due to their resistance to metabolic degradation. This can translate into more consistent therapeutic effects and fewer dosing requirements for patients.

Ongoing research continues to explore the full potential of N-(3,4-dimethoxyphenyl)-2-({4-4-(4-fluorophenyl)piperazin-1-ylpyrimidin-2-yll}}sulfanyl)acetamide. Studies are being conducted to elucidate its mechanism of action, assess its pharmacokinetic properties, and evaluate its safety profile. These efforts are crucial for translating laboratory findings into viable therapeutic options for patients.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process significantly. By leveraging these technologies, researchers can rapidly identify promising candidates like N-(3,4-dimethoxyphenyl)-2-{(